Cas no 5769-50-6 (5H-1,4-Dithiepin, 6,7-dihydro-2-methyl-)

• Product name: 5H-1,4-Dithiepin, 6,7-dihydro-2-methyl-
• CAS No: 5769-50-6
• MF: C₆H₁₀S₂
• MW: 146.273599147797
• CID: 344549
• PubChem ID: 22081115

5H-1,4-Dithiepin, 6,7-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5H-1,4-Dithiepin, 6,7-dihydro-2-methyl-
• 2-methyl-6,7-dihydro-5H-1,4-dithiepine
• 5769-50-6
• DTXSID30622315

• Inchi： InChI=1S/C6H10S2/c1-6-5-7-3-2-4-8-6/h5H,2-4H2,1H3
• InChI Key： FXQFWOSXLVKMSC-UHFFFAOYSA-N
• SMILES： CC1=CSCCCS1

Computed Properties

• Exact Mass: 146.0225
• Monoisotopic Mass: 146.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6Ų
• XLogP3: 2

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Thioenol ethers